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Introduction
BMS-986299 is a first-in-class, potent, and selective agonist of the NOD-, LRR-, and pyrin

domain-containing 3 (NLRP3) inflammasome.[1] Activation of the NLRP3 inflammasome is a

critical component of the innate immune system, leading to the maturation and secretion of pro-

inflammatory cytokines such as interleukin-1β (IL-1β) and IL-18.[1] These cytokines can

enhance adaptive immune responses and promote T-cell memory, making NLRP3 agonists like

BMS-986299 a subject of interest for immunomodulatory and antineoplastic therapies.[1] In

preclinical studies, BMS-986299 has been shown to enhance the antitumor activity of

checkpoint inhibitors and induce durable immunological memory in solid tumor models.[1]

This document provides detailed application notes and protocols for the formulation and

intraperitoneal (i.p.) injection of BMS-986299 in mice, a common route for preclinical in vivo

studies. The provided formulation is based on established vehicles for poorly soluble

compounds, as specific peer-reviewed data for the intraperitoneal formulation of BMS-986299
is limited.

Mechanism of Action: NLRP3 Inflammasome
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BMS-986299 directly binds to and activates the NLRP3 protein, a key sensor within the NLRP3

inflammasome complex. This activation triggers the assembly of the inflammasome, leading to

the activation of caspase-1. Activated caspase-1 then cleaves pro-IL-1β and pro-IL-18 into their

mature, secreted forms, which mediate downstream inflammatory and immune responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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